BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Chloro-4,5-
dinitro-toluene

Author: BenchChem Technical Support Team. Date: May 2026
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CAS No.: 56136-79-9
Cat. No.: B019484
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive overview of 2-Chloro-4,5-dinitro-toluene, a key
chemical intermediate. The document is structured to deliver not just procedural steps but also
the underlying scientific rationale, ensuring a deep and applicable understanding for
professionals in the chemical and pharmaceutical sciences.

Compound Profile: 2-Chloro-4,5-dinitro-toluene

2-Chloro-4,5-dinitro-toluene, with the CAS number 56136-79-9, is an aromatic compound
that serves as a valuable building block in organic synthesis.[1][2][3] Its molecular structure,
featuring a toluene backbone substituted with a chlorine atom and two nitro groups, makes it a
versatile precursor for the synthesis of more complex molecules.[4]

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 2-Chloro-4,5-dinitro-toluene is
presented in the table below. This data is crucial for its handling, storage, and application in
synthetic chemistry.

Property Value Source
Molecular Formula C7HsCIN204 [1]
Molecular Weight 216.58 g/mol [1][5]

Off-white to pale yellow
Appearance _ . [4]
crystalline solid

Melting Point 76-78°C [4]

Boiling Point (Predicted) 369.7 £37.0 °C [4]

- Slightly soluble in chloroform
Solubility [4]
and methanol

1-chloro-2-methyl-4,5-
IUPAC Name o [5]
dinitrobenzene

Synthesis of 2-Chloro-4,5-dinitro-toluene: A
Mechanistic Approach

The primary route for the synthesis of 2-Chloro-4,5-dinitro-toluene is through the nitration of a
suitable chlorotoluene precursor. The choice of starting material and reaction conditions is
critical for achieving a high yield and purity of the desired product.

Conceptual Workflow of Synthesis

The synthesis of 2-Chloro-4,5-dinitro-toluene typically involves the nitration of 2-
chlorotoluene. This electrophilic aromatic substitution reaction is directed by the existing
substituents on the toluene ring. The methyl group is an ortho-, para-director, while the chloro
group is also an ortho-, para-director, albeit a deactivating one. The interplay of these directive
effects influences the position of the incoming nitro groups.

Caption: General workflow for the synthesis of 2-Chloro-4,5-dinitro-toluene.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.scbt.com/p/2-chloro-4-5-dinitro-toluene-56136-79-9
https://www.scbt.com/p/2-chloro-4-5-dinitro-toluene-56136-79-9
https://pubchem.ncbi.nlm.nih.gov/compound/289315
https://www.benchchem.com/product/B019484
https://www.benchchem.com/product/B019484
https://www.benchchem.com/product/B019484
https://www.benchchem.com/product/B019484
https://pubchem.ncbi.nlm.nih.gov/compound/289315
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol: Nitration of 2-chloro-4-
nitrotoluene

A key step in the synthesis is the nitration of 2-chloro-4-nitrotoluene, which yields 2-chloro-4,5-

dinitrotoluene as the main product.[6]

Materials:

2-chloro-4-nitrotoluene

Concentrated nitric acid (HNO3)

Concentrated sulfuric acid (H2S0a)

Ice

Ethanol

Procedure:

Preparation of the Nitrating Mixture: In a flask equipped with a stirrer and a cooling bath,
carefully add concentrated sulfuric acid to concentrated nitric acid in a controlled manner to
manage the exothermic reaction.

Addition of Substrate: Gradually add 2-chloro-4-nitrotoluene to the cooled nitrating mixture
while maintaining a low temperature (typically below 10°C) to control the reaction rate and
prevent side reactions.

Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled
temperature. The reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC).

Work-up: Pour the reaction mixture onto crushed ice to precipitate the crude product.

Isolation and Purification: Collect the solid product by filtration and wash it with cold water to
remove residual acids. Further purification can be achieved by recrystallization from a
suitable solvent, such as ethanol, to yield pure 2-chloro-4,5-dinitrotoluene.[6]
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Causality Behind Experimental Choices:

Mixed Acid (HNO3/H2S0O4): Sulfuric acid acts as a catalyst, protonating nitric acid to form the
highly electrophilic nitronium ion (NO2%), which is the active nitrating agent.

Low Temperature Control: The nitration of aromatic compounds is a highly exothermic
process. Maintaining a low temperature is crucial to prevent over-nitration and the formation
of unwanted byproducts.

Recrystallization: This purification technique is based on the difference in solubility of the
desired product and impurities in a particular solvent at different temperatures. It is a highly
effective method for obtaining high-purity crystalline solids.

Safety and Handling

2-Chloro-4,5-dinitro-toluene is a chemical that requires careful handling. While a specific
safety data sheet (SDS) for this exact compound is not readily available in the search results,
the SDS for related dinitrotoluene compounds provides crucial safety information.
Dinitrotoluenes are generally toxic if swallowed or in contact with skin, and are suspected of
causing genetic defects and cancer.[7][8]

General Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors.

Handling: Avoid direct contact with skin and eyes. In case of contact, rinse immediately with
plenty of water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
First Aid Measures:

« If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[7]
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 If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.[7]

« If Inhaled: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.

e If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Applications in Research and Development

2-Chloro-4,5-dinitro-toluene is a valuable intermediate in organic synthesis.[2][3] The
presence of the chloro and nitro groups provides multiple reaction sites for further chemical
transformations. The nitro groups can be reduced to amino groups, which are precursors for
the synthesis of a wide range of compounds, including dyes, pharmaceuticals, and
agrochemicals. The chlorine atom can be displaced through nucleophilic aromatic substitution
reactions.

Conclusion

This technical guide has provided a detailed overview of the synthesis, properties, and
handling of 2-Chloro-4,5-dinitro-toluene. By understanding the underlying chemical principles
and adhering to strict safety protocols, researchers and scientists can effectively utilize this
versatile compound in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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